Cas no 2172261-37-7 (9-(Pyridin-3-yl)-5-oxa-8-azaspiro[3.5]nonane)

• Product Name: 9-(Pyridin-3-yl)-5-oxa-8-azaspiro[3.5]nonane
• CAS No: 2172261-37-7
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5965459
• PubChem ID: 165602960
• Update Time: 2025-06-27

9-(Pyridin-3-yl)-5-oxa-8-azaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 2172261-37-7
• EN300-1643694
• 9-(pyridin-3-yl)-5-oxa-8-azaspiro[3.5]nonane
• 9-(Pyridin-3-yl)-5-oxa-8-azaspiro[3.5]nonane

• Inchi： 1S/C12H16N2O/c1-3-10(9-13-6-1)11-12(4-2-5-12)15-8-7-14-11/h1,3,6,9,11,14H,2,4-5,7-8H2
• InChI Key： GAYFTUUJNHQXAY-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=NC=CC=2)C21CCC2

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.2Ų

Additional information on 9-(Pyridin-3-yl)-5-oxa-8-azaspiro[3.5]nonane

Exploring the Potential of 9-(Pyridin-3-yl)-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2172261-37-7) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 9-(Pyridin-3-yl)-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2172261-37-7) has emerged as a compound of significant interest. This spirocyclic structure, featuring a pyridine moiety and an oxa-aza ring system, offers unique properties that make it a promising candidate for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine.

The structural complexity of 9-(Pyridin-3-yl)-5-oxa-8-azaspiro[3.5]nonane presents exciting opportunities for medicinal chemistry optimization. Its spiro[3.5]nonane core provides conformational rigidity, which is highly valued in the design of GPCR-targeting therapeutics—a hot topic in 2024 drug development. Recent studies suggest that modifications to the pyridin-3-yl group could enhance blood-brain barrier permeability, addressing a key challenge in neurodegenerative disease treatment.

From a synthetic chemistry perspective, the preparation of CAS 2172261-37-7 involves innovative cascade cyclization strategies that have become a focus area in green chemistry research. The compound's 5-oxa-8-aza motif has shown particular promise in developing selective kinase inhibitors, with potential applications in cancer immunotherapy—one of the most searched topics in current biomedical literature. Computational modeling indicates that the spirocyclic scaffold may offer improved metabolic stability compared to traditional flat aromatic systems.

The pharmacological profile of 9-(Pyridin-3-yl)-5-oxa-8-azaspiro[3.5]nonane is currently under investigation in several preclinical studies. Early data suggests its potential as a multi-target directed ligand (MTDL), particularly relevant to Alzheimer's disease research where combination therapies are gaining traction. The compound's ability to modulate both cholinergic and neuroprotective pathways simultaneously makes it a compelling subject for neuropharmacology studies.

In the context of intellectual property landscape, CAS 2172261-37-7 represents an important structural class with multiple patent applications filed in recent years. The spirocyclic pyridine derivatives have shown particular promise in addressing drug resistance challenges—a major concern in infectious disease treatment. Researchers are exploring its potential as a scaffold for next-generation antibiotics with novel mechanisms of action.

Analytical characterization of 9-(Pyridin-3-yl)-5-oxa-8-azaspiro[3.5]nonane presents unique challenges due to its conformational dynamics. Advanced techniques like cryo-electron microscopy and NMR crystallography are being employed to elucidate its three-dimensional structure—information critical for structure-activity relationship (SAR) studies. These investigations are contributing valuable data to the growing field of fragment-based drug design.

The compound's potential extends beyond human medicine, with agricultural chemistry researchers examining its utility in developing eco-friendly pesticides. The azaspiro framework has demonstrated interesting interactions with insect nicotinic acetylcholine receptors, sparking interest in precision agriculture applications. This dual potential in both human health and agricultural science makes 2172261-37-7 a truly versatile chemical entity.

As the pharmaceutical industry increasingly focuses on molecular complexity to address challenging biological targets, compounds like 9-(Pyridin-3-yl)-5-oxa-8-azaspiro[3.5]nonane are gaining attention. Its balanced combination of lipophilicity and hydrogen bonding capacity makes it particularly suitable for allosteric modulator development—an area experiencing rapid growth in drug discovery pipelines worldwide.

Future research directions for CAS 2172261-37-7 include exploring its potential in RNA-targeting therapeutics and epigenetic modulation—two of the most trending topics in contemporary medicinal chemistry. The compound's unique three-dimensional structure may offer advantages in disrupting protein-protein interactions, representing a potential breakthrough in undruggable target strategies that dominate current scientific discussions.